Cas no 54639-86-0 (Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 2-bromo-5-methoxy-)

• Product Name: Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 2-bromo-5-methoxy-
• CAS No: 54639-86-0
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 2831331
• PubChem ID: 2752753
• Update Time: 2025-04-21

Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 2-bromo-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• AKOS004901893
• Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 2-bromo-5-methoxy-
• DTXSID20372933
• 54639-86-0

• Inchi： 1S/C9H7BrO2/c1-12-8-3-2-6(10)5-4-7(11)9(5)8/h2-3H,4H2,1H3
• InChI Key： VKCXWKIPMBVCQM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(CC=21)=O)OC

Computed Properties

• Exact Mass: 225.96294Da
• Monoisotopic Mass: 225.96294Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų